Cas no 2639408-67-4 (Methyl 8-(sulfamoylmethyl)cubane-1-carboxylate)

• Product Name: Methyl 8-(sulfamoylmethyl)cubane-1-carboxylate
• CAS No: 2639408-67-4
• MF: C₁₁H₁₃NO₄S
• MW: 255.29022192955
• CID: 5664062
• PubChem ID: 165898373
• Update Time: 2025-06-08

Methyl 8-(sulfamoylmethyl)cubane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27733991
• 2639408-67-4
• methyl 8-(sulfamoylmethyl)cubane-1-carboxylate
• Methyl 8-(sulfamoylmethyl)cubane-1-carboxylate

• Inchi： 1S/C11H13NO4S/c1-16-9(13)11-6-3-7(11)5-8(11)4(6)10(3,5)2-17(12,14)15/h3-8H,2H2,1H3,(H2,12,14,15)
• InChI Key： RBNIHFNIELZKFD-UHFFFAOYSA-N
• SMILES： S(CC12C3C4C1C1C2C3C14C(=O)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 255.05652907g/mol
• Monoisotopic Mass: 255.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 94.8Ų

Additional information on Methyl 8-(sulfamoylmethyl)cubane-1-carboxylate

Research Briefing on Methyl 8-(sulfamoylmethyl)cubane-1-carboxylate (CAS: 2639408-67-4)

Methyl 8-(sulfamoylmethyl)cubane-1-carboxylate (CAS: 2639408-67-4) is a novel synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound belongs to the cubane family, a class of highly strained hydrocarbons known for their unique structural and electronic properties. The incorporation of a sulfamoylmethyl group and a carboxylate ester into the cubane scaffold imparts distinct chemical reactivity and potential pharmacological activity, making it a promising candidate for further investigation in drug discovery and development.

Recent studies have focused on the synthesis and characterization of Methyl 8-(sulfamoylmethyl)cubane-1-carboxylate, with particular emphasis on its potential applications in targeting specific biological pathways. The compound's rigid cubane core and functional groups suggest it may interact with enzymes or receptors involved in inflammatory or metabolic disorders. Preliminary in vitro assays have demonstrated moderate inhibitory activity against certain sulfatase enzymes, which are implicated in various disease states, including cancer and lysosomal storage disorders.

The synthesis of Methyl 8-(sulfamoylmethyl)cubane-1-carboxylate typically involves multi-step organic transformations, starting from commercially available cubane derivatives. Key steps include the introduction of the sulfamoylmethyl group via nucleophilic substitution and subsequent esterification to yield the final product. Recent advancements in synthetic methodologies have improved the overall yield and purity of the compound, facilitating its use in biological studies. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity.

In terms of biological activity, Methyl 8-(sulfamoylmethyl)cubane-1-carboxylate has shown promise in early-stage preclinical studies. Its unique structure allows for selective interaction with sulfatase enzymes, potentially modulating their activity in a tissue-specific manner. Researchers are also exploring its utility as a molecular probe to study sulfatase-related pathways in cellular models. Additionally, the compound's stability under physiological conditions and its favorable pharmacokinetic profile in animal models suggest it could be a viable lead compound for further optimization.

Despite these promising findings, challenges remain in the development of Methyl 8-(sulfamoylmethyl)cubane-1-carboxylate as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the design of analogs with enhanced potency and selectivity, as well as investigations into the compound's mechanism of action at the molecular level. Collaborative efforts between chemists and biologists will be essential to fully exploit the therapeutic potential of this intriguing molecule.

In conclusion, Methyl 8-(sulfamoylmethyl)cubane-1-carboxylate represents an exciting area of research in chemical biology and medicinal chemistry. Its unique structural features and preliminary biological activity make it a compelling subject for further study. As synthetic methodologies continue to advance and our understanding of its biological interactions deepens, this compound may pave the way for new therapeutic strategies targeting sulfatase-mediated pathways. Ongoing research will be critical to unlocking its full potential and translating these findings into clinical applications.